Cas no 59021-10-2 (Pyrazine, 3-[(2-furanylmethyl)thio]-2,5-dimethyl-)

• Product Name: Pyrazine, 3-[(2-furanylmethyl)thio]-2,5-dimethyl-
• CAS No: 59021-10-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 340128
• PubChem ID: 21546130
• Update Time: 2025-04-19

Pyrazine, 3-[(2-furanylmethyl)thio]-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-[(2-furanylmethyl)thio]-2,5-dimethyl-
• 3-(furan-2-ylmethylsulfanyl)-2,5-dimethylpyrazine
• SCHEMBL11337457
• 3-{[(Furan-2-yl)methyl]sulfanyl}-2,5-dimethylpyrazine
• 59021-10-2
• DTXSID40615793

• Inchi： 1S/C11H12N2OS/c1-8-6-12-9(2)11(13-8)15-7-10-4-3-5-14-10/h3-6H,7H2,1-2H3
• InChI Key： IEDDVCWDHHBMLW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NC=C(C)N=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.92